Cas no 40856-73-3 ((S)-5-Methylhydantoin)

(S)-5-Methylhydantoin Properties

Names and Identifiers

• (5S)-5-methyl-2,4-Imidazolidinedione
• (S)-5-Methylhydantoin
• (S)-5-Methylhydantoi
• (5S)-5-methylimidazolidine-2,4-dione
• BPBio1_000999
• BSPBio_000879
• Prestwick3_000860
• DB-258247
• SCHEMBL8110002
• 40856-73-3
• CHEMBL4303147
• (S)-5-METHYLHYDANTOIN
• SPBio_002800
• 5-methylhydantoin-(L)
• Q27166473
• HMS2097N09
• BRD-K56033645-001-01-8
• CCG-220860
• Prestwick_215
• HMS2097L21
• Prestwick3_000864
• Methylhydantoin-5-(L)
• Prestwick0_000860
• (S)-5-methylimidazolidine-2,4-dione
• (R,S)-5-Methyl-imidazolidine-2,4-dione
• CHEBI:94659
• HMS3714L21
• Prestwick1_000860
• (l)-5-methylhydantoin
• NCGC00179379-02
• BPBio1_000967
• Prestwick2_000860
• L-5-METHYLHYDANTOIN
• DTXSID70423560
• HMS1570L21
• BSPBio_000907
• NCGC00179379-01
• +Expand

• InChIKey： VMAQYKGITHDWKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
• SMILES： CC1NC(=O)NC1=O

Computed Properties

• Exact Mass: 114.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.042927438g/mol
• Heavy Atom Count: 8
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• LogP: -0.86980
• PSA: 65.18000
• Melting Point: 175-177°C

(S)-5-Methylhydantoin Security Information

(S)-5-Methylhydantoin Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%